![molecular formula C13H24N2O B7508068 1-(Azepan-1-yl)-2-piperidin-1-ylethanone](/img/structure/B7508068.png)
1-(Azepan-1-yl)-2-piperidin-1-ylethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(Azepan-1-yl)-2-piperidin-1-ylethanone, commonly known as APE, is a chemical compound that has been extensively studied for its potential applications in scientific research. APE is a ketone derivative that belongs to the class of compounds known as piperidines. It has been shown to have various biochemical and physiological effects, making it a valuable tool for researchers in a range of fields.
Mechanism of Action
APE acts as a dopamine reuptake inhibitor, meaning that it prevents the reuptake of dopamine into neurons. This leads to an increase in dopamine levels in the brain, which can have various effects on behavior and physiology. APE has also been shown to have an affinity for other neurotransmitter transporters, including those for norepinephrine and serotonin.
Biochemical and Physiological Effects:
The biochemical and physiological effects of APE are varied and complex. It has been shown to increase locomotor activity in rats, as well as to increase the release of dopamine in the brain. APE has also been shown to have anxiolytic effects, meaning that it reduces anxiety. Additionally, APE has been shown to have analgesic effects, meaning that it reduces pain.
Advantages and Limitations for Lab Experiments
The advantages of using APE in lab experiments include its high affinity for dopamine transporters, its ability to increase dopamine levels in the brain, and its varied biochemical and physiological effects. However, there are also limitations to using APE, including its potential for abuse and its potential to produce unwanted side effects.
Future Directions
There are many future directions for research on APE. One potential direction is to investigate its potential use as a treatment for addiction, as it has been shown to have an affinity for the dopamine transporter. Another potential direction is to investigate its potential use as a painkiller, as it has been shown to have analgesic effects. Additionally, further research could be conducted to investigate the potential side effects of APE and to develop safer and more effective derivatives.
Synthesis Methods
APE can be synthesized using a variety of methods, including the reaction of 1-aminocyclohexane with 2-bromopiperidine followed by oxidation with potassium permanganate. Another method involves the reaction of 1-aminocyclohexane with 1-bromo-2-piperidinone followed by reduction with sodium borohydride. Both methods have been shown to produce high yields of APE.
Scientific Research Applications
APE has been used in a variety of scientific research applications, including as a tool to study the central nervous system. It has been shown to have an affinity for the dopamine transporter, which is involved in the regulation of dopamine levels in the brain. APE has also been used to study the effects of dopamine on behavior, as well as to investigate the role of dopamine in addiction.
Properties
IUPAC Name |
1-(azepan-1-yl)-2-piperidin-1-ylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H24N2O/c16-13(12-14-8-4-3-5-9-14)15-10-6-1-2-7-11-15/h1-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOGQLDKFKQSFSU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C(=O)CN2CCCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H24N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.